Cas no 5053-10-1 (8-Methyl-1-oxa-3,8-diazaspiro4.5decan-2-one Hydrochloride)

• Product Name: 8-Methyl-1-oxa-3,8-diazaspiro4.5decan-2-one Hydrochloride
• CAS No: 5053-10-1
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• MDL: MFCD29047432
• CID: 5050666
• PubChem ID: 122236437
• Update Time: 2026-02-28

8-Methyl-1-oxa-3,8-diazaspiro4.5decan-2-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride
• 8-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one;hydrochloride
• 8-Methyl-1-oxa-3,8-diazaspiro4.5decan-2-one Hydrochloride

• MDL： MFCD29047432
• Inchi： 1S/C8H14N2O2.ClH/c1-10-4-2-8(3-5-10)6-9-7(11)12-8;/h2-6H2,1H3,(H,9,11);1H
• InChI Key： CLJQEDZNXZOWSR-UHFFFAOYSA-N
• SMILES： Cl.O1C(NCC21CCN(C)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• Topological Polar Surface Area: 41.6

Additional information on 8-Methyl-1-oxa-3,8-diazaspiro4.5decan-2-one Hydrochloride

Compound CAS No 5053-10-1: 8-Methyl-1-Oxa-3,8-Diazaspiro[4.5]Decan-2-One Hydrochloride

8-Methyl-1-Oxa-3,8-Diazaspiro[4.5]Decan-2-One Hydrochloride, also known by its CAS number 5053-10-1, is a unique chemical compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings joined by a single atom, in this case, the oxygen atom in the 1-oxa component of its structure.

The molecular structure of 8-Methyl-1-Oxa-3,8-Diazaspiro[4.5]Decan-2-One Hydrochloride consists of a spiro ring system where a six-membered piperidine ring is fused to a five-membered ring containing an oxygen atom and two nitrogen atoms. The presence of these heteroatoms imparts unique electronic properties to the molecule, making it a subject of interest for researchers exploring its potential applications in drug design and development.

Recent studies have highlighted the importance of spirocyclic compounds like CAS No 5053-10-1 in medicinal chemistry due to their ability to adopt rigid conformations that can enhance bioavailability and target specificity. The hydrochloride salt form of this compound is particularly relevant as it may influence its solubility and stability, which are critical factors in pharmaceutical formulations.

In terms of synthesis, the preparation of 8-Methyl-1-Oxa-3,8-Diazaspiro[4.5]Decan-2-One Hydrochloride involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the spirocyclic core efficiently.

The pharmacological profile of this compound has been investigated in several preclinical studies, where it has shown potential as a modulator of key biological targets associated with various disease states. For instance, its ability to interact with G-protein coupled receptors (GPCRs) has been explored, suggesting its role in treating conditions such as anxiety and depression.

Moreover, advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No 5053-10-1, providing insights into its binding affinities and selectivity profiles against various receptors and enzymes. These computational approaches have significantly accelerated the drug discovery process by identifying promising leads for further optimization.

In conclusion, 8-Methyl-1-Oxa-3,8-Diazaspiro[4.5]Decan-2-One Hydrochloride (CAS No 5053-10-) represents an intriguing compound with diverse applications in chemical research and drug development. Its unique structural features and promising pharmacological properties make it a valuable asset in the ongoing quest for novel therapeutic agents.